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Compound Name: ,
bromopropiophenone

Cat. No.: B134164

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-Benzyloxy-2-bromopropiophenone is a key chemical intermediate with significant
applications in organic synthesis, particularly in the development of active pharmaceutical
ingredients (APIs). This technical guide provides an in-depth overview of its core role as a
precursor, focusing on its application in the synthesis of the selective estrogen receptor
modulator (SERM), Bazedoxifene, and its potential as a starting material for substituted
cathinone derivatives. This document will detail its chemical properties, key synthetic
transformations, and provide experimental protocols for its utilization.

Chemical and Physical Properties

4'-Benzyloxy-2-bromopropiophenone is a light yellow crystalline solid.[1][2] Its fundamental
properties are summarized in the table below.
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Property Value References
Molecular Formula C16H15BrO2 [2]
Molecular Weight 319.19 g/mol [2]
CAS Number 35081-45-9 [3]
Melting Point 79-81 °C [2]
Purity >99.0% (HPLC) 2]
Appearance Light yellow crystalline powder  [2]
Solubility Soluble in methylene chloride [3]

Core Applications in Organic Synthesis

The reactivity of 4'-Benzyloxy-2-bromopropiophenone is primarily centered around the
electrophilic carbon alpha to the carbonyl group, which bears a bromine atom as a good
leaving group. This makes it an excellent substrate for nucleophilic substitution reactions.

Synthesis of Bazedoxifene Intermediate

A primary application of 4'-Benzyloxy-2-bromopropiophenone is in the synthesis of
Bazedoxifene, a third-generation SERM.[4] It serves as a crucial building block for constructing
the indole core of the Bazedoxifene molecule. The synthetic pathway involves two key steps
where 4'-Benzyloxy-2-bromopropiophenone is the starting material.

Step 1: Nucleophilic Substitution with Morpholine

In the first step, 4'-Benzyloxy-2-bromopropiophenone undergoes a nucleophilic substitution
reaction with morpholine to yield 1-(4-benzyloxyphenyl)-2-morpholin-4-yl-propan-1-one. This
reaction proceeds with a high yield.[5]
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Nucleophilic Substitution
4'-Benzyloxy-2-bromopropiophenone Toluene, Reflux

_ —?

1-(4-benzyloxyphenyl)-2-morpholin-4-yl-propan-1-one

Morpholine

Click to download full resolution via product page
Caption: Reaction of 4'-Benzyloxy-2-bromopropiophenone with morpholine.
Step 2: Bischler-Modhlau Indole Synthesis

The intermediate from the previous step is then utilized in a Bischler-Méhlau reaction with 4-
benzyloxyaniline hydrochloride to construct the indole ring system, a core scaffold of
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Bazedoxifene.[5]
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Bischler-Mgohlau Reaction
1-(4-benzyloxyphenyl)-2-morpholin-4-yl-propan-1-one Chlorobenzene, 125-130 °C

4-Benzyloxyaniline
hydrochloride

G—methyl-5-(benzyloxy)-2-(4-(benzyloxy)phenyl)-lH-indola
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Nucleophilic Substitution
Solvent, Base

G'-Benzyloxy-2-bromopropiophenone

Substituted Cathinone Derivative

Amine (R-NH2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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